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Compound of Interest

4-Propyl-5-pyrimidinecarboxylic
Compound Name:

acid
CAS No.: 1250812-18-0
Cat. No.: B037198

Get Quote

\ J

CAS Number: 1250812-18-0 Molecular Formula: CsH10N202 Molecular Weight: 166.18 g/mol

Executive Summary

4-Propyl-5-pyrimidinecarboxylic acid serves as a strategic scaffold in Fragment-Based Drug
Discovery (FBDD). Unlike its methyl or ethyl analogs, the 4-propyl substituent introduces a
defined lipophilic vector, modulating the partition coefficient (LogP) and steric occupancy within
kinase ATP-binding pockets or GPCR allosteric sites. This guide provides a validated workflow
for its synthesis, characterization, and application in high-value pharmaceutical campaigns.

Physicochemical Profile

Precise molecular weight determination is the cornerstone of small molecule characterization.
The following data is essential for mass spectrometry calibration and stoichiometric
calculations.

Molecular Weight & Isotopic Distribution
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Property

Value

Notes

Average Molecular Weight

166.177 g/mol

Used for molarity calculations.

Monoisotopic Mass

166.074228 Da

Required for High-Resolution
Mass Spectrometry (HRMS).

Primary ion observed in LC-

[M+H]* (ESI Positive) 167.0815 Da MS
) Observed in negative mode
[M-H]~ (ESI Negative) 165.0660 Da i )
(due to carboxylic acid).
Solubility & Stability

» Solubility: Moderate in water; highly soluble in DMSO, Methanol, and DMF. The carboxylic

acid moiety allows for dissolution in aqueous base (e.g., 0.1 M NaOH) via salt formation.

o pKa (Predicted): ~3.5 (Carboxylic acid), ~1.8 (Pyrimidine N1/N3 protonation).

o Storage: Hygroscopic solid. Store at -20°C under inert atmosphere (Ar/Nz2) to prevent

hydrolytic degradation or decarboxylation over extended periods.

Validated Synthesis Workflow

The synthesis of 4-propyl-5-pyrimidinecarboxylic acid is best achieved via a regioselective

enaminone cyclization. This route is preferred over direct alkylation due to the high fidelity of

the pyrimidine ring construction, avoiding isomer mixtures.

Retrosynthetic Logic (Causality)

To construct the 4-propyl-5-carboxy core, we utilize Ethyl 3-oxohexanoate as the source of the

propyl chain and the C4/C5 carbons.

o Activation: The active methylene of the (-keto ester is activated with DMF-DMA (N,N-
Dimethylformamide dimethyl acetal) to form an enaminone. This step installs the C6 carbon.

» Cyclization:Formamidine acetate provides the N1-C2-N3 fragment, closing the ring.
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» Hydrolysis: The resulting ethyl ester is saponified to the free acid.

Synthesis Diagram (DOT)

Ethyl 3-oxohexanoate
(C8H1403)

aminone Intermediate

En:
(Ethyl 2-(dimethylaminomethylene)-3-oxohexanoate) EtOH, Reflux, 12h

1. Hydrolysis
2. HCI Workup

DMF-DMA | -—---="""""
(Activation)

Ethyl 4-propylpyrimidine-5-carboxylate

4-Propyl-5-pyrimidinecarboxylic acid

NaOH/H20 | ————————==————~77"7 (MW: 166.18)
(Saponification)

Click to download full resolution via product page

Caption: Step-wise construction of the pyrimidine ring ensuring regioselective placement of the
propyl group at C4.

Detailed Protocol

Step 1: Enaminone Formation
e Reagents: Ethyl 3-oxohexanoate (1.0 eq), DMF-DMA (1.2 eq).

e Procedure: Reflux neat or in Toluene for 4 hours. Monitor by TLC (disappearance of starting
keto-ester).

 Why: DMF-DMA acts as a "C1" synthon, converting the methylene group into a reactive
dimethylaminomethylene moiety, setting up the electrophilic sites for the amidine attack.

Step 2: Cyclization

o Reagents: Enaminone intermediate (from Step 1), Formamidine Acetate (1.5 eq), NaOEt (1.5
eq) in Ethanol.

e Procedure: Reflux for 12 hours. The amidine nitrogen attacks the enaminone double bond
(Michael-addition/elimination), followed by intramolecular condensation with the ketone
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carbonyl.

» Validation: LC-MS should show a peak at [M+H]* = 195.2 (Ethyl ester).

Step 3: Saponification

e Reagents: NaOH (2M, aq), THF/MeOH (1:1).

e Procedure: Stir at RT for 2 hours. Acidify with 1M HCI to pH 3 to precipitate the product.
 Purification: Recrystallization from water/ethanol.

Analytical Characterization & Quality Control

To ensure the integrity of the material for biological assays, the following self-validating
analytical criteria must be met.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um, 4.6 x 150 mm).

Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Pyrimidine ring absorption).

Expected Retention: The acid will elute earlier than the ester precursor due to the polar
COOH group.

Proton NMR (*H-NMR) Validation

The structure is confirmed by the specific splitting pattern of the propyl chain and the pyrimidine
protons.
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
) COOH (Carboxylic
13.0-14.0 Broad Singlet 1H )
Acid)
) C2-H (Pyrimidine,
9.15 Singlet 1H )
between nitrogens)
) C6-H (Pyrimidine,
9.05 Singlet 1H
ortho to COOH)
] Propyl a-CH:z
3.10 Triplet (J=7.5 Hz) 2H )
(Attached to Ring)
1.75 Multiplet 2H Propyl B-CH:z
Propyl y-CHs
0.95 Triplet (J=7.4 Hz) 3H PYY

(Terminal Methyl)

Note: Shifts are approximate (in DMSO-de) and verify the 4-propyl substitution. The absence of
an ethyl ester quartet (~4.1 ppm) confirms successful hydrolysis.

Mass Spectrometry Fragmentation Logic

In ESI-MS/MS, the parent ion (167.1) typically undergoes characteristic neutral losses.

Parent lon [M+H]+
m/z 167.1

CO2/HCOOH

Loss of H20
[M+H-18]+
m/z 149.1

Loss of COOH
(Decarboxylation)
m/z 121.1

Propyl Chain Cleavage
(McLafferty-like)
m/z ~125
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Caption: Expected fragmentation pathway in MS/MS, useful for structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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